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Compound of Interest

Compound Name: Globo H

CAS No.: 207384-96-1

Cat. No.: B16125819

Get Quote

Technical Support Center: Globo H Expression
Analysis
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the variability in Globo H expression observed between tumor samples. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Globo H and why is its expression relevant in cancer research?

Globo H is a complex carbohydrate antigen, specifically a hexasaccharide glycosphingolipid,

found on the surface of cells.[1][2] In normal tissues, its expression is very limited and often

restricted to the luminal side of glandular tissues, which is largely inaccessible to the immune

system.[3][4] However, it is highly expressed on the surface of a wide variety of epithelial

cancer cells, including breast, prostate, lung, gastric, and ovarian cancers.[1][5] This differential

expression makes Globo H an attractive target for cancer immunotherapies, such as vaccines
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and antibody-drug conjugates.[6][7][8] Variability in its expression between tumors can impact

the efficacy of such targeted therapies.

Q2: What are the primary biological reasons for variability in Globo H expression between

tumor samples?

The variability in Globo H expression is influenced by several biological factors:

Enzymatic Activity: The synthesis of Globo H depends on the activity of specific enzymes

called fucosyltransferases, primarily FUT1 and FUT2.[1][9][10] These enzymes are

responsible for adding the terminal fucose sugar to the precursor molecule, SSEA-3, to form

Globo H.[1][11] The expression levels and activity of FUT1 and FUT2 can vary significantly

between different tumors and even within the same tumor, leading to heterogeneous Globo
H expression.[1][12]

Tumor Heterogeneity: Tumors are often composed of diverse cell populations. Different

subclones within a single tumor can have distinct molecular profiles, including variations in

the expression of glycans like Globo H.

Precursor Availability: The amount of the precursor glycosphingolipid, Stage-Specific

Embryonic Antigen 3 (SSEA-3), can also be a limiting factor in the synthesis of Globo H.[1]

[7]

Tumor Microenvironment: The complex environment surrounding the tumor, including

signaling molecules and interactions with other cells, may influence the glycosylation

pathways responsible for Globo H synthesis.

Q3: What are the common technical sources of variability in measuring Globo H expression?

Technical variability can be introduced at multiple stages of the experimental process. Key

sources include:

Sample Handling and Fixation: Delays in fixation can lead to antigen degradation.[13] The

type of fixative used and the duration of fixation are critical variables that can either mask or

preserve the Globo H epitope, affecting antibody binding.[14]
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Antigen Retrieval: For immunohistochemistry (IHC) on formalin-fixed, paraffin-embedded

(FFPE) tissues, the method of antigen retrieval is crucial for unmasking the epitope.[15]

Inconsistent temperature, pH, or duration of retrieval can lead to significant sample-to-

sample variability.

Antibody and Reagents: The specificity and affinity of the primary antibody, its optimal

dilution, and incubation conditions (time and temperature) are paramount.[16] Inconsistent

reagent quality, preparation, or storage can also introduce variability.[15][17]

Detection System: The choice and concentration of the secondary antibody and the

detection reagents (e.g., chromogen for IHC, fluorochrome for flow cytometry) can impact

signal intensity.[14][18]

Instrument Settings and Data Analysis: For flow cytometry, instrument settings such as laser

alignment, voltage, and compensation must be consistent.[19][20] In both IHC and flow

cytometry, subjective or inconsistent data analysis, such as setting gates or defining positivity

thresholds, can be a major source of variability.
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Problem Possible Cause Recommended Solution

Weak or No Staining

1. Inactive Primary Antibody:

Improper storage or repeated

freeze-thaw cycles.

• Test the antibody on a known

positive control tissue.[14]•

Use a new batch of antibody.

[16]

2. Suboptimal Antibody

Concentration: Antibody

dilution is too high.[16]

• Perform an antibody titration

to determine the optimal

concentration.[14]

3. Epitope Masking:

Inadequate antigen retrieval

due to incorrect buffer pH,

time, or temperature.[13][15]

• Optimize the antigen retrieval

method (e.g., heat-induced

epitope retrieval with a

microwave is often preferred).

[15]• Test different retrieval

buffers (e.g., citrate pH 6.0 or

Tris-EDTA pH 9.0).

4. Over-fixation of Tissue:

Excessive cross-linking of

proteins masks the antigen.

• Reduce the fixation time for

future samples.• Increase the

duration or intensity of the

antigen retrieval step.

5. Incompatible Secondary

Antibody: Secondary antibody

does not recognize the primary

antibody's host species.[16]

• Ensure the secondary

antibody is raised against the

host species of the primary

antibody (e.g., use anti-mouse

secondary for a mouse

primary).[16]

High Background Staining

1. Non-specific Antibody

Binding: Primary or secondary

antibody concentration is too

high.[14][16]

• Titrate the primary and

secondary antibodies to their

optimal, lower concentrations.

[16]• Incubate at 4°C.[16]
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2. Inadequate Blocking:

Endogenous peroxidases or

non-specific protein binding

sites are not sufficiently

blocked.[16]

• Use an appropriate blocking

serum (e.g., normal serum

from the same species as the

secondary antibody).• Ensure

the endogenous peroxidase

quenching step is performed

correctly.[16]

3. Tissue Drying: Sections

dried out at any point during

the staining procedure.[16]

• Perform all incubation steps

in a humidified chamber.[16]

4. Over-development of

Chromogen: Substrate

incubation time was too long.

• Reduce the substrate

incubation time.[16]

Non-specific Staining

1. Cross-reactivity of Antibody:

Primary or secondary antibody

is binding to off-target

molecules.

• Run a control where the

primary antibody is omitted to

check for secondary antibody

non-specificity.[16]• Use a

more specific monoclonal

antibody or a cross-adsorbed

secondary antibody.[14]

2. Hydrophobic Interactions:

Reagents are sticking to the

slide or tissue components.

• Increase the ionic strength of

the wash buffers.• Add a mild

detergent (e.g., Tween-20) to

wash buffers.[14]

Flow Cytometry
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Problem Possible Cause Recommended Solution

Weak or No Signal

1. Low Target Expression: The

target protein is not present or

is expressed at very low levels.

[21]

• Use a positive control cell line

known to express Globo H.•

For low-expression targets,

use a bright fluorochrome

(e.g., PE) or a signal

amplification method.[18][19]

2. Suboptimal Antibody

Concentration: Antibody is too

dilute.[21]

• Titrate the antibody to find the

optimal concentration for

staining.[21]

3. Antigen Degradation:

Surface antigens were

damaged during cell

preparation (e.g., by enzymes

like trypsin).[19]

• Use a gentle, non-enzymatic

cell dissociation method.•

Keep cells on ice and use cold

buffers to prevent antigen

internalization.[20]

4. Improper

Fixation/Permeabilization: (For

intracellular targets) The

chosen method is not suitable

for the antibody/epitope.[18]

• Test different fixation (e.g.,

formaldehyde) and

permeabilization (e.g.,

methanol, saponin) protocols.

[18]

High Background / Non-

specific Staining

1. High Antibody

Concentration: Excess

antibody is binding non-

specifically.[21]

• Reduce the antibody

concentration; perform a

titration to find the optimal

signal-to-noise ratio.[21]

2. Fc Receptor Binding:

Antibodies are binding to Fc

receptors on cells like

monocytes or macrophages.

[17]

• Pre-incubate cells with an Fc

receptor blocking reagent

before adding the primary

antibody.[17]
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3. Dead Cells: Dead cells non-

specifically bind antibodies,

leading to false positives.[19]

• Use a viability dye to gate out

dead cells during analysis.[19]•

Ensure samples are fresh and

handled gently to maintain cell

viability.[20]

4. Inadequate Washing:

Insufficient washing to remove

unbound antibody.[21]

• Increase the number of wash

steps after antibody

incubation.[21]

High Day-to-Day Variability

1. Instrument Settings Not

Standardized: Laser power,

PMT voltages, or

compensation settings differ

between experiments.[17]

• Use standardized instrument

settings and quality control

beads (e.g., CS&T beads) to

calibrate the cytometer before

each run.[19]

2. Reagent Instability:

Reagents (especially tandem

dyes) have degraded due to

improper storage or light

exposure.[17]

• Store antibodies at

recommended temperatures

and protect from light.[19]•

Aliquot antibodies to avoid

repeated freeze-thaw cycles.

3. Inconsistent Sample

Preparation: Variations in cell

numbers, incubation times, or

temperatures.[17]

• Follow a standardized

protocol strictly for all samples

and all experiments.

Experimental Protocols
Key Experiment 1: Immunohistochemistry (IHC) for
Globo H in FFPE Tumor Tissue

Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 times for 5 minutes each.

Immerse in 100% Ethanol: 2 times for 3 minutes each.

Immerse in 95% Ethanol: 1 time for 3 minutes.
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Immerse in 70% Ethanol: 1 time for 3 minutes.

Rinse with distilled water.

Antigen Retrieval:

Perform Heat-Induced Epitope Retrieval (HIER). A microwave oven is recommended.[15]

Immerse slides in 10 mM Sodium Citrate buffer (pH 6.0).[14]

Heat in a microwave until boiling, then maintain at a sub-boiling temperature for 10-15

minutes.

Allow slides to cool in the buffer for 20-30 minutes at room temperature.

Peroxidase Block:

Incubate sections in 3% Hydrogen Peroxide for 10-15 minutes at room temperature to

block endogenous peroxidase activity.[14]

Rinse with PBS.

Blocking:

Incubate sections with a blocking solution (e.g., 10% normal goat serum in PBS) for 30-60

minutes to prevent non-specific antibody binding.

Primary Antibody Incubation:

Dilute the anti-Globo H primary antibody to its predetermined optimal concentration in

antibody diluent.

Incubate sections overnight at 4°C in a humidified chamber.[14]

Detection:

Rinse slides with PBS containing 0.05% Tween-20 (PBST).[14]
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Incubate with an HRP-conjugated secondary antibody (e.g., goat anti-mouse HRP) for 1

hour at room temperature.

Rinse with PBST.

Chromogen Development:

Incubate with a DAB substrate kit until the desired brown staining intensity is reached.

Wash with distilled water to stop the reaction.

Counterstaining, Dehydration, and Mounting:

Counterstain with Hematoxylin.

Dehydrate through graded ethanol series and xylene.

Mount with a permanent mounting medium.

Key Experiment 2: Flow Cytometry for Surface Globo H
Expression

Cell Preparation:

Prepare a single-cell suspension from fresh tumor tissue or cell culture. Use a non-

enzymatic dissociation buffer if possible to preserve surface antigens.[19]

Wash cells with cold PBS and centrifuge.

Resuspend cells in staining buffer (e.g., PBS with 2% FBS) to a concentration of 1x10^6

cells/mL.[20]

Fc Receptor Blocking:

Incubate cells with an Fc blocking reagent for 10-15 minutes on ice to prevent non-specific

binding.[17]

Primary Antibody Staining:
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Add the fluorochrome-conjugated anti-Globo H antibody at its predetermined optimal

concentration.

Incubate for 30-45 minutes on ice, protected from light.

Washing:

Wash the cells 2-3 times with cold staining buffer to remove unbound antibody.

Viability Staining:

Resuspend cells in buffer containing a viability dye (e.g., DAPI, Propidium Iodide) to

exclude dead cells from the analysis.

Data Acquisition:

Acquire data on a flow cytometer using standardized settings. Ensure appropriate controls

are included:

Unstained cells (for autofluorescence).[18]

Isotype control (to determine background from non-specific antibody binding).[17]

Positive and negative control cells.[18]

Data Analysis:

Gate on the single-cell, live population.

Analyze the expression of Globo H based on fluorescence intensity compared to the

isotype control.
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Caption: Biosynthesis pathway of Globo H from its precursors, highlighting key enzymes.
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Optimize Protocol with Controls:
- Titrate Antibodies

- Test Antigen Retrieval
- Standardize Gating/Scoring

Re-evaluate Expression
on Standardized Samples

Consistent Results?

Conclusion:
Variability is Likely

Biological

 No

Conclusion:
Variability was

Technical

 Yes

Click to download full resolution via product page

Caption: Logical workflow for diagnosing sources of variability in Globo H expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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